The crystal and molecular structure of 1,1′-bisisopropoxycarbonyl-9,9′-bisfluorenylidene
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29710000960
Abstract
The crystal structure of the title compound confirms that the molecule has a trans-configuration in the solid state and shows that it adopts a twisted conformation rather than the folded conformation reported for the unsubstituted bisfluorenylidene.
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